4-ethoxy-3-methyl-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Molecular Structure and Interactions
Studies on compounds with similar structures, such as gliquidone and arylsulfonamide derivatives, have revealed intricate molecular interactions, including hydrogen bonding and intramolecular interactions, which can influence their physical and chemical properties. For example, the title compound of gliquidone displayed significant intramolecular and intermolecular hydrogen bonding, leading to the formation of stable chains and affecting its solubility and reactivity (Gelbrich, Haddow, & Griesser, 2011).
Synthetic Pathways
The synthesis of related compounds often involves complex reactions that can provide insights into potential synthetic routes for the compound . For instance, the synthesis of 2-hydroxy-1,2,3,4-tetrahydroquinoline derivatives through cyclocondensation reactions demonstrates the versatility of quinoline derivatives in chemical synthesis (Croce et al., 2006).
Photophysical Properties
Some compounds with similar structures exhibit notable photophysical properties. For instance, new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown high singlet oxygen quantum yields, making them potential candidates for applications in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
Therapeutic Potential
Compounds with related structures have been investigated for their therapeutic potential, including as enzyme inhibitors and antitumor agents. For example, sulfonamide derivatives have been studied for their enzyme inhibitory kinetics and potential as therapeutic agents for Alzheimer’s disease (Abbasi et al., 2018).
Material Science and Optical Applications
In material science and optics, certain sulfonamide derivatives have been examined for their nonlinear optical properties, which could lead to applications in optical limiting and photonic devices (Ruanwas et al., 2010).
Future Directions
Properties
IUPAC Name |
4-ethoxy-3-methyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O5S2/c1-4-13-29(24,25)23-12-6-7-17-8-9-18(15-20(17)23)22-30(26,27)19-10-11-21(28-5-2)16(3)14-19/h8-11,14-15,22H,4-7,12-13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOOQRONVOGKBEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OCC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.